Cas no 914223-36-2 (Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate)
914223-36-2 structure
Product Name:Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate
CAS No:914223-36-2
MF:C9H10BrNO3
MW:260.08460187912
CID:2622580
PubChem ID:53412295
Update Time:2024-10-26
Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-BROMO-2-HYDROXY-4-METHYLNICOTINATE
- Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate
- AKOS015967559
- 914223-36-2
-
- Inchi: 1S/C9H10BrNO3/c1-3-14-9(13)7-5(2)6(10)4-11-8(7)12/h4H,3H2,1-2H3,(H,11,12)
- InChI Key: GRCUFNQNQDBSAU-UHFFFAOYSA-N
- SMILES: BrC1=CNC(C(C(=O)OCC)=C1C)=O
Computed Properties
- Exact Mass: 258.98441g/mol
- Monoisotopic Mass: 258.98441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- XLogP3: 1
Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-337805-1 g |
ethyl 5-bromo-2-hydroxy-4-methylnicotinate, |
914223-36-2 | 1g |
¥7,521.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337805A-500 mg |
ethyl 5-bromo-2-hydroxy-4-methylnicotinate, |
914223-36-2 | 500MG |
¥3,836.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337805-1g |
ethyl 5-bromo-2-hydroxy-4-methylnicotinate, |
914223-36-2 | 1g |
¥7521.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337805A-500mg |
ethyl 5-bromo-2-hydroxy-4-methylnicotinate, |
914223-36-2 | 500mg |
¥3836.00 | 2023-09-05 |
Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
914223-36-2 (Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate) Related Products
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